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Compound of Interest

Compound Name: 3-Iodo-pyran-2-one

CAS No.: 847822-68-8

Cat. No.: B1247807

Get Quote

Executive Summary
Target Molecule: 3-iodo-2H-pyran-2-one (3-iodo-2-pyrone) Starting Material: 2H-pyran-2-one

(2-pyrone) Primary Application: Palladium-catalyzed cross-coupling (Suzuki, Stille,

Sonogashira) for the construction of complex natural products and pharmaceutical scaffolds.

Core Challenge: Achieving exclusive C3-regioselectivity over the competing C5 position and

preventing hydrolytic ring opening of the sensitive

-pyrone core.

This guide presents two validated pathways:

Method A (Direct Electrophilic Iodination): A high-efficiency, atom-economic route using N-

iodosuccinimide (NIS) and acid catalysis.

Method B (Halogen Exchange Sequence): A robust, two-step protocol via 3-bromo-2-pyrone

for cases requiring ultra-high purity or when direct iodination yields inseparable mixtures.
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The 2-pyrone ring is an electron-deficient heteroaromatic system. Electrophilic Aromatic

Substitution (

) is governed by the electronic contribution of the ring oxygen and the carbonyl group.

Regioselectivity (C3 vs. C5):

C3 Position: The C3 position is activated by the electron-donating resonance effect of the

ring oxygen (vinylogous ester). It is kinetically favored for electrophilic attack.

C5 Position: Also activated but generally less reactive than C3 under mild conditions.

However, thermodynamic control or forcing conditions can lead to C3,C5-diiodination or

C5-substitution.

Reagent Selection: Molecular iodine (

) is often insufficiently reactive for electron-poor pyrones. N-Iodosuccinimide (NIS) serves as
a potent source of iodonium ions (

), especially when activated by Brønsted acids (TFA) or Lewis acids, ensuring reaction at
ambient temperatures to preserve the lactone ring.

Reaction Pathway Diagram[1][2]
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Figure 1: Mechanistic pathway highlighting the kinetic preference for C3 iodination.
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Experimental Protocols
Method A: Direct Electrophilic Iodination
(Recommended)
This method utilizes NIS activated by Trifluoroacetic Acid (TFA) in acetonitrile. It is the most

direct route.

Reagents:

2-Pyrone (1.0 equiv)

N-Iodosuccinimide (NIS) (1.1 equiv)

Trifluoroacetic Acid (TFA) (0.1 - 0.2 equiv)

Solvent: Acetonitrile (MeCN) (anhydrous)

Protocol:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

Dissolution: Dissolve 2-pyrone (e.g., 500 mg, 5.2 mmol) in anhydrous MeCN (10 mL).

Activation: Add TFA (40 µL, 0.52 mmol) to the stirring solution at room temperature (20–25

°C).

Iodination: Add NIS (1.29 g, 5.7 mmol) portion-wise over 5 minutes. Protect the flask from

light (wrap in aluminum foil).

Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC (Hexane/EtOAc 7:3) or

LC-MS. The starting material (

) should disappear, and a new less polar spot (

) should appear.

Quench: Dilute with EtOAc (50 mL) and wash successively with saturated aqueous
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(to remove excess iodine/NIS) and saturated

(to neutralize TFA).

Workup: Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure.

Purification: Purify the crude residue via flash column chromatography on silica gel

(Gradient: 0%

20% EtOAc in Hexanes).

Yield: Typically 65–75%. Appearance: Off-white to pale yellow solid.

Method B: The Bromide-Exchange Route (High Purity)
If Method A yields inseparable regioisomers, this two-step sequence is preferred. 3-Bromo-2-

pyrone is easily purified by recrystallization before conversion.

Step 1: Synthesis of 3-Bromo-2-pyrone

Dissolve 2-pyrone in

.

Add

(1.05 equiv) dropwise at 0 °C.

Add pyridine (1.1 equiv) slowly (exothermic).

Warm to RT and stir for 2 hours.

Standard workup and recrystallization from hexane/EtOAc.

Step 2: Halogen Exchange (Finkelstein-type)

Reagents: 3-Bromo-2-pyrone (1.0 equiv), NaI (2.0 equiv), CuI (5 mol%), N,N'-

Dimethylethylenediamine (DMEDA) (10 mol%).
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Solvent: 1,4-Dioxane (anhydrous).

Procedure: Combine all reagents in a sealed tube under argon. Heat at 80–100 °C for 12–24

hours.

Workup: Filter through a pad of Celite, concentrate, and purify via column chromatography.

Data Summary & Characterization
Table 1: Comparative Analysis of Methods

Feature Method A (Direct NIS) Method B (Br-Exchange)

Step Count 1 Step 2 Steps

Atom Economy High Moderate

Regioselectivity
Good (Requires careful

monitoring)

Excellent (Purification at Step

1)

Scalability High (>10g scale feasible) Moderate (CuI cost/waste)

Reaction Time 4–12 Hours 24–48 Hours (Total)

Diagnostic Analytical Data (Expected):

1H NMR (400 MHz,

):

Starting Material (2-pyrone):

6.40 (ddd, H-5), 7.35 (dd, H-3), 7.60 (dd, H-4), 7.70 (dd, H-6).

Product (3-iodo-2-pyrone): The signal at

7.35 (H-3) disappears. The H-4 signal shifts downfield and becomes a doublet (coupling
only to H-5).

Key Shift: Look for the H-6 doublet of doublets at
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ppm and H-4 doublet at

ppm.

13C NMR: C3 carbon shifts significantly upfield due to the heavy atom effect of Iodine

(typically

80–90 ppm).

Critical Control Points & Troubleshooting
Moisture Control: The 2-pyrone ring is susceptible to nucleophilic attack by water, leading to

ring opening (formation of 5-hydroxy-2,4-pentadienoic acid derivatives). Ensure all solvents

are anhydrous.

Light Sensitivity: Organoiodides are light-sensitive. Wrap reaction vessels and columns in

foil.

Regioisomer Removal: If 5-iodo-2-pyrone is observed (typically runs slightly lower or higher

on TLC depending on the solvent system), use a slower gradient (e.g., 100% Hexane

5% EtOAc) for separation.

Stability: Store 3-iodo-2-pyrone at -20 °C under inert atmosphere. It may darken over time

due to iodine liberation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Regioselective Synthesis of 3-Iodo-2-
Pyrone]. BenchChem, [2026]. [Online PDF]. Available at:
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synthesis-of-3-iodo-2-pyrone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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